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Abstract

This application note provides a detailed protocol for the quantitative determination of C.l.
Pigment Yellow 74 (PY 74), a monoazo arylide yellow pigment, using UV-Visible
spectrophotometry. This method is applicable to the analysis of PY 74 in various matrices,
including inks, paints, and other colored formulations, and is intended for use by researchers,
scientists, and professionals in drug development and quality control. The protocol outlines
procedures for sample preparation, calibration standard preparation, and spectrophotometric
measurement.

Introduction

C.l. Pigment Yellow 74 is a widely used organic pigment known for its vibrant greenish-yellow
hue and good lightfastness.[1] As a key colorant in numerous commercial products such as
printing inks, paints, and tattoo inks, accurate quantification is essential for quality control,
formulation development, and safety assessments.[2][3][4] Spectrophotometry offers a rapid,
cost-effective, and reliable method for the quantitative analysis of colored compounds like PY
74. This method is based on the principle that the amount of light absorbed by a colored
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solution is directly proportional to the concentration of the absorbing species, as described by
the Beer-Lambert law.

Chemical and Physical Properties of C.I. Pigment
Yellow 74

Property Value

C.l. Name Pigment Yellow 74

C.I. Number 11741

CAS Number 6358-31-2

Chemical Class Monoazo Arylide Yellow
Molecular Formula C18H18N4Oe

Molecular Weight 386.36 g/mol
Appearance Bright yellow powder

N Insoluble in water; Soluble in some organic
Solubility
solvents

Principle of the Method

The concentration of C.I. Pigment Yellow 74 is determined by measuring the absorbance of a
solution at its wavelength of maximum absorbance (Amax) in the visible region of the
electromagnetic spectrum. A calibration curve is constructed by plotting the absorbance of a
series of standard solutions of known concentrations versus their respective concentrations.
The concentration of PY 74 in an unknown sample can then be determined by measuring its
absorbance and interpolating the value from the calibration curve.

Experimental Protocol
Materials and Reagents

« C.I. Pigment Yellow 74 standard (analytical grade)

o Tetrahydrofuran (THF), HPLC grade
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Volumetric flasks (10 mL, 25 mL, 50 mL, 100 mL)

Pipettes (various sizes)

Quartz cuvettes (1 cm path length)

UV-Visible Spectrophotometer

Preparation of Standard Solutions

2.1. Stock Standard Solution (100 pg/mL):
e Accurately weigh 10.0 mg of C.I. Pigment Yellow 74 standard.
» Transfer the weighed pigment to a 100 mL volumetric flask.

e Add approximately 70 mL of THF and sonicate for 15 minutes to ensure complete
dissolution.

 Allow the solution to return to room temperature.
e Dilute to the mark with THF and mix thoroughly.
2.2. Working Standard Solutions:

Prepare a series of working standard solutions by diluting the stock standard solution with THF
as detailed in the table below:

Concentration Volume of Stock ]

Standard . Final Volume (mL)
(ng/mL) Solution (mL)

1 1.0 0.25 25

2 2.5 0.625 25

3 5.0 1.25 25

4 7.5 1.875 25

5 10.0 2.5 25
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Sample Preparation

The sample preparation procedure will vary depending on the matrix. The following is a general

guideline for a liquid sample such as an ink:

Accurately weigh an appropriate amount of the sample (e.g., 100 mg) into a 50 mL
volumetric flask.

Add approximately 40 mL of THF and sonicate for 30 minutes to extract the pigment.
Allow the solution to cool to room temperature.
Dilute to the mark with THF and mix well.

If necessary, filter the solution through a 0.45 um PTFE syringe filter to remove any
undissolved particulates.

Perform a further dilution with THF to bring the absorbance within the linear range of the
calibration curve.

Spectrophotometric Measurement

Set the UV-Visible spectrophotometer to scan the wavelength range from 700 nm to 400 nm.
Use THF as the blank to zero the instrument.

Determine the wavelength of maximum absorbance (Amax) by scanning one of the working
standard solutions (e.g., 5.0 pg/mL). For C.I. Pigment Yellow 74, the Amax is expected to be
in the region of 415 nm.[5]

Set the spectrophotometer to measure the absorbance at the determined Amax.

Measure the absorbance of each of the working standard solutions and the prepared sample
solution.

Data Presentation
Calibration Data for C.l. Pigment Yellow 74
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Concentration (ug/mL) Absorbance at Amax

1.0 (Insert experimental data)
2.5 (Insert experimental data)
5.0 (Insert experimental data)
7.5 (Insert experimental data)
10.0 (Insert experimental data)
Sample (Insert experimental data)

Method Validation Parameters

Parameter Result

Amax (Insert experimental value) nm

Linearity Range 1.0 - 10.0 pg/mL

Correlation Coefficient (r2) >0.999

Limit of Detection (LOD) (To be determined)

Limit of Quantification (LOQ) (To be determined)
Visualization

Experimental Workflow
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Caption: Workflow for the spectrophotometric determination of C.I. Pigment Yellow 74.

Conclusion

This application note provides a straightforward and reliable spectrophotometric method for the
guantitative determination of C.l. Pigment Yellow 74. The use of THF as a solvent allows for
effective dissolution of the pigment, and the method demonstrates good linearity over a
practical concentration range.[2] This protocol can be readily implemented in a laboratory
setting for routine quality control and research applications. It is important to note that arylide
pigments may exhibit altered properties in some solvents, and therefore, consistency in the
choice of solvent and analytical procedure is crucial for obtaining reproducible results.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3. PIGMENT YELLOW 74 - Ataman Kimya [atamanchemicals.com]

4. Pigment Yellow 74 - CAS N0.6358-31-2 - Hansa Yellow 5GX - HANGZHOU HAN-COLOR
CHEMICAL CO., LTD. / HPP [hc-pigment.com]

5. worldwidejournals.com [worldwidejournals.com]

6. Arylide yellow - ColourLex [colourlex.com]
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C.I. Pigment Yellow 74]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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